Cas no 1201657-90-0 (4-(4-bromo-1H-pyrazol-1-yl)-1-isopropylpiperidine)

• Product Name: 4-(4-bromo-1H-pyrazol-1-yl)-1-isopropylpiperidine
• CAS No: 1201657-90-0
• MF: C₁₁H₁₈BrN₃
• MW: 272.184721469879
• CID: 5525502
• Update Time: 2025-05-21

4-(4-bromo-1H-pyrazol-1-yl)-1-isopropylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-1H-pyrazol-1-yl)-1-isopropylpiperidine

• Inchi： 1S/C11H18BrN3/c1-9(2)14-5-3-11(4-6-14)15-8-10(12)7-13-15/h7-9,11H,3-6H2,1-2H3
• InChI Key： DTYIRSUMIHQFNX-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC(N2C=C(Br)C=N2)CC1

Additional information on 4-(4-bromo-1H-pyrazol-1-yl)-1-isopropylpiperidine

4-(4-Bromo-1H-Pyrazol-1-Yl)-1-Isopropylpiperidine (CAS No. 1201657-90-0): A Comprehensive Overview

The compound 4-(4-bromo-1H-pyrazol-1-yl)-1-isopropylpiperidine, identified by the CAS registry number CAS No. 1201657-90-0, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring fused with a piperidine moiety. The presence of a bromine atom at the 4-position of the pyrazole ring introduces unique electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.

The synthesis of 4-(4-bromo-1H-pyrazol-1-yl)-1-isopropylpiperidine typically involves multi-step reactions, often starting from readily available starting materials such as piperidine derivatives and bromopyrazole precursors. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and selectivity of its synthesis. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the construction of the pyrazole-piperidine linkage with high precision, minimizing side reactions and enhancing overall yields.

The structural features of this compound make it an attractive candidate for exploring its biological activity. The pyrazole ring is known for its ability to act as a hydrogen bond donor or acceptor, which can enhance bioavailability and binding affinity to target proteins. Recent studies have demonstrated that 4-(4-bromo-1H-pyrazol-1-yl)-1-isopropylpiperidine exhibits potent inhibitory effects against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These findings suggest its potential as a lead compound for developing novel therapeutics targeting Alzheimer's disease and related conditions.

In addition to its enzymatic inhibitory properties, this compound has shown promising results in modulating ion channels, particularly voltage-gated sodium channels (Nav). This activity highlights its potential application in pain management and anti-inflammatory therapies. Researchers have also explored its ability to interact with G-protein coupled receptors (GPCRs), further expanding its therapeutic scope.

The incorporation of an isopropyl group at the piperidine nitrogen introduces additional flexibility and lipophilicity to the molecule, which can enhance its pharmacokinetic profile. Studies on the pharmacokinetics of CAS No. 1201657-90-0 have revealed favorable absorption and distribution characteristics, making it suitable for oral administration. However, further investigations are required to optimize its metabolic stability and reduce potential off-target effects.

The versatility of this compound extends beyond pharmacological applications. Its unique structure makes it an ideal building block for constructing more complex molecules through various post-synthetic modifications. For example, the bromine atom on the pyrazole ring can serve as a reactive site for nucleophilic substitutions or cross-coupling reactions, enabling the introduction of diverse functional groups tailored for specific applications.

In conclusion, 4-(4-bromo-1H-pyrazol-1-yl)-1-isopropylpiperidine (CAS No. 1201657-90-0) represents a valuable addition to the arsenal of bioactive molecules with wide-ranging potential in drug discovery and chemical synthesis. Its unique structural features, coupled with recent advances in synthetic methodologies and biological evaluations, position it as a promising candidate for addressing unmet medical needs across various therapeutic areas.